Cas no 57089-26-6 ((+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone)

(+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone structure
57089-26-6 structure
Product Name:(+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone
CAS No:57089-26-6
MF:C19H22O4
MW:314.375586032867
CID:2041724
PubChem ID:13347312
Update Time:2025-04-21

(+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone Chemical and Physical Properties

Names and Identifiers

    • (+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone
    • (+/-)-5-hydroxy-3-platyphyllone
    • (5R)-1,7-bis(4-hydroxyphenyl)-5-hydroxyheptan-3-one
    • (5R)-5-hydroxy-1,7-bis(4-hydroxyphenyl)-3-heptanone
    • (5S)-1,7-bis(4-hydroxyphenyl)5-hydroxyheptan-3-one#10
    • 4,4'-dihydroxyashabushiketol
    • 5-hydroxy-3-platyphyllone
    • hexahydro(bisdemethoxy)curcumin
    • hexahydro-bisdemethoxy-curcumin
    • 5-hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-one
    • (5S)-5-Hydroxy-1,7-bis(4-hydroxyphenyl)-3-heptanone; Platyphyllone
    • NCGC00384784-01!5-hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-one
    • DTXSID90537754
    • 41137-85-3
    • CHEBI:182210
    • SCHEMBL1891159
    • 57089-26-6
    • Platyphyllonol
    • DTXCID00488541
    • RBA13785
    • Inchi: 1S/C19H22O4/c20-16-7-1-14(2-8-16)5-11-18(22)13-19(23)12-6-15-3-9-17(21)10-4-15/h1-4,7-10,18,20-22H,5-6,11-13H2
    • InChI Key: ZBFSUZGUYFFWGY-UHFFFAOYSA-N
    • SMILES: OC(CC(CCC1C=CC(=CC=1)O)=O)CCC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 314.15180918g/mol
  • Monoisotopic Mass: 314.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 77.8Ų

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